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Cat. No.: B1238529

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: "Pyralene 3010" is a trade name for a type of askarel, which is a mixture of
polychlorinated biphenyls (PCBs) and chlorinated benzenes.[1][2][3] The production of PCBs
has been banned for decades due to their toxicity and environmental persistence.[2][4][5] This
document is intended for research and informational purposes only and should not be
construed as a promotion for the use of this substance. Handling of any legacy materials
containing Pyralene or other PCBs must be done with extreme caution and in strict
accordance with all applicable safety regulations and disposal requirements.[2][5]

This technical guide provides a comprehensive overview of the core physicochemical
properties of Pyralene 3010, a dielectric fluid formerly used in electrical transformers and
capacitors.[1][4] Given the discontinuation of its production, specific data for "Pyralene 3010" is
scarce. Therefore, this guide synthesizes data from historical technical documents for askarels
and the primary PCB component, Aroclor 1260, which are considered representative of
Pyralene 3010's characteristics.

Core Physicochemical Properties

Pyralene 3010 and similar askarels were valued for their excellent chemical stability, non-
flammability, and high dielectric strength, making them effective insulating and cooling fluids in
electrical equipment.[2][3] These fluids are typically oily liquids, ranging from colorless to light
yellow.[6]
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Quantitative Data Summary

The following tables summarize the key physicochemical properties of askarels, with specific

data for Aroclor 1260 where available. These values are representative of what can be

expected for Pyralene 3010.

Table 1: Physical Properties of Askarel (Pyralene 3010 Representative)

Property Typical Value Units Notes
Clear to light yellow
Appearance o - [6]
oily liquid
Varies with
) composition. Aroclor
Density 1.37-1.62 g/cm3 at 25°C )
1260 has a density of
1.62 g/cm3.[7]
Range for various
Aroclor mixtures.
Boiling Point 325 - 420 °C Aroclor 1260 boils
between 385-420°C.
[7]
The Inerteen type of
Pour Point Down to -26 °C askarel has a pour
point of -26°C.
Generally high,
Flash Point > 140 °C contributing to its fire-
resistant properties.[3]
. Very low (0.0027 - PCBs are
Water Solubility mg/L )
0.42) hydrophobic.[9]
) ) Askarels have higher
) ) Varies with ] ) )
Viscosity cSt viscosity than mineral
temperature

0il.[10]

Table 2: Electrical Properties of Askarel (Pyralene 3010 Representative)
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Property Typical Value Units Notes

Nearly twice that of

Dielectric Constant ~4.0 ] ]
mineral oil.[11]
Highly sensitive to
Dielectric Strength >35 kV at 25°C (new) moisture content.[3]
[11]
Indicates low
o ) concentration of
Volume Resistivity High Q-cm

conductive

contaminants.[12]

Can increase

Power Factor 0.05-0.2 (new, 20°C) % significantly in used
askarel.[11]

Experimental Protocols

The determination of the physicochemical properties of electrical insulating liquids like
Pyralene 3010 is governed by standardized experimental protocols, primarily those developed
by ASTM International. These methods ensure consistency and comparability of data.

1. Density Determination (ASTM D1298)

 Principle: This method utilizes a hydrometer to determine the density of the liquid at a
reference temperature.

o Apparatus: Hydrometer, hydrometer cylinder, thermometer.

e Procedure: A sample of the insulating fluid is placed in a hydrometer cylinder. The
hydrometer is gently lowered into the sample and allowed to float freely. Once the
hydrometer has settled, the reading on the hydrometer scale at the principal surface of the
liquid is recorded. The temperature of the sample is also measured. The observed
hydrometer reading is corrected to the reference temperature using standard tables.

2. Viscosity Measurement (ASTM D445)
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Principle: This test method specifies a procedure for the determination of the kinematic
viscosity of liquid petroleum products by measuring the time for a volume of liquid to flow
under gravity through a calibrated glass capillary viscometer.

Apparatus: Calibrated glass capillary viscometer, constant temperature bath, stopwatch.

Procedure: The viscometer is charged with the sample and placed in a constant temperature
bath until it reaches the test temperature. The time taken for the liquid to flow between two
marked points on the viscometer is measured. The kinematic viscosity is then calculated by
multiplying the measured flow time by the calibration constant of the viscometer.

. Flash Point Determination (ASTM D92)

Principle: The Cleveland open-cup method is used to determine the flash and fire points of
petroleum products. The flash point is the lowest temperature at which application of an
ignition source causes the vapors of a specimen to ignite under specified conditions of test.

Apparatus: Cleveland open-cup apparatus (cup, heating plate, test flame applicator),
thermometer.

Procedure: The sample is heated in the test cup at a specified rate. A small test flame is
passed across the cup at regular intervals. The flash point is the lowest temperature at which
the application of the test flame causes the vapor above the surface of the liquid to ignite.

. Dielectric Breakdown Voltage (ASTM D877 & ASTM D1816)

Principle: These methods measure the voltage at which the insulating fluid breaks down
electrically. This is an indicator of the presence of contaminants, particularly moisture.

Apparatus: Test cell with electrodes, high-voltage transformer, voltage control.

Procedure (ASTM D877): The test cell is filled with the oil sample. A voltage is applied to the
electrodes and increased at a uniform rate until breakdown occurs, which is indicated by a
spark between the electrodes. The voltage at which this occurs is recorded.

Procedure (ASTM D1816): This method uses VDE (Verband der Elektrotechnik) electrodes
and may involve stirring the liquid. It is considered more sensitive to the presence of
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moisture than ASTM D877.[13]
5. Dielectric Constant and Power Factor (ASTM D924)

o Principle: This method measures the dielectric constant and the dissipation (power) factor of
electrical insulating liquids. The power factor is a measure of the dielectric losses in the
liquid.

o Apparatus: Test cell, capacitance bridge, power source, and detector.

o Procedure: The test cell is filled with the insulating liquid. The capacitance and dissipation
factor of the test cell are measured with the sample and then with air as the dielectric. The
dielectric constant is calculated from the ratio of the capacitance with the sample to the
capacitance with air.

Visualizations

The following diagrams illustrate key conceptual frameworks related to the analysis of
Pyralene 3010.
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Figure 1: General experimental workflow for physicochemical analysis of Pyralene 3010.
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Figure 2: Logical relationship of Pyralene 3010 components and context.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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